Cas no 2025607-23-0 (N-methyl-N-(oxan-3-yl)prop-2-enamide)

N-Methyl-N-(oxan-3-yl)prop-2-enamide is a versatile acrylamide derivative featuring a tetrahydropyran (oxane) substituent. Its unique structure, combining an N-methyl group with a cyclic ether moiety, enhances solubility and reactivity in organic synthesis. This compound is particularly valuable as a monomer or intermediate in polymerization reactions, where its acrylamide functionality enables cross-linking or copolymerization with other vinyl monomers. The oxan-3-yl group contributes to steric and electronic modulation, improving selectivity in radical or nucleophilic reactions. Its stability under standard conditions and compatibility with diverse solvents make it suitable for applications in materials science, pharmaceuticals, and specialty chemicals. The compound's balanced lipophilicity also aids in formulation processes.
N-methyl-N-(oxan-3-yl)prop-2-enamide structure
2025607-23-0 structure
Product Name:N-methyl-N-(oxan-3-yl)prop-2-enamide
CAS No:2025607-23-0
MF:C9H15NO2
MW:169.220902681351
MDL:MFCD32858729
CID:5409067
PubChem ID:132309941
Update Time:2025-11-07

N-methyl-N-(oxan-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • AKOS034052621
    • EN300-2509604
    • N-Methyl-N-(oxan-3-yl)prop-2-enamide
    • Z2418490948
    • 2025607-23-0
    • N-Methyl-N-(tetrahydro-2H-pyran-3-yl)-2-propenamide
    • N-methyl-N-(oxan-3-yl)prop-2-enamide
    • MDL: MFCD32858729
    • Inchi: 1S/C9H15NO2/c1-3-9(11)10(2)8-5-4-6-12-7-8/h3,8H,1,4-7H2,2H3
    • InChI Key: TYHLFLBJCWSQBF-UHFFFAOYSA-N
    • SMILES: C(N(C)C1CCCOC1)(=O)C=C

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.02±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 311.3±31.0 °C(Predicted)
  • pka: -0.96±0.20(Predicted)

N-methyl-N-(oxan-3-yl)prop-2-enamide Pricemore >>

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Additional information on N-methyl-N-(oxan-3-yl)prop-2-enamide

Comprehensive Overview of N-methyl-N-(oxan-3-yl)prop-2-enamide (CAS No. 2025607-23-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, N-methyl-N-(oxan-3-yl)prop-2-enamide (CAS No. 2025607-23-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its oxan-3-yl and prop-2-enamide moieties, serves as a critical building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of N-methyl-N-(oxan-3-yl)prop-2-enamide", "CAS 2025607-23-0 applications", and "oxan-3-yl derivatives in drug discovery", reflecting its growing relevance.

The molecular structure of N-methyl-N-(oxan-3-yl)prop-2-enamide combines a tetrahydropyran (oxane) ring with an acrylamide functional group, offering a balance of stability and reactivity. This duality makes it valuable for designing novel polymers, agrochemicals, and bioactive molecules. Recent trends highlight its potential in green chemistry and sustainable synthesis, aligning with global demands for eco-friendly chemical processes. Searches for "biodegradable acrylamide derivatives" and "non-toxic synthetic intermediates" underscore this shift.

From a technical perspective, the compound's CAS No. 2025607-23-0 is often associated with purity standards (>98%) and specialized storage conditions (e.g., inert atmosphere, low temperature). Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for quality control. Notably, its Michael acceptor capability (due to the α,β-unsaturated amide) enables conjugation reactions, a feature explored in click chemistry and peptide modifications—topics frequently queried in academic forums.

In pharmaceutical research, N-methyl-N-(oxan-3-yl)prop-2-enamide is investigated for its role in prodrug design and targeted drug delivery systems. Its oxan-3-yl group enhances solubility, while the N-methyl acrylamide segment allows covalent binding to biological targets. Queries such as "oxane-based drug carriers" and "acrylamide prodrugs 2024" reflect this niche interest. Additionally, patents referencing this compound often relate to polymeric coatings and adhesive technologies, addressing industrial needs for high-performance materials.

Regulatory and safety profiles of CAS 2025607-23-0 emphasize its classification as a non-hazardous substance under standard handling conditions. However, proper PPE (gloves, goggles) is recommended during lab-scale operations. Environmental studies focus on its low bioaccumulation potential, resonating with searches like "eco-friendly chemical alternatives". As the industry moves toward AI-driven molecular design, this compound's data is increasingly curated in cheminformatics databases, aiding virtual screening workflows.

Future prospects for N-methyl-N-(oxan-3-yl)prop-2-enamide include expansions in 3D printing resins and smart materials, where its crosslinking properties are advantageous. Collaborations between academia and manufacturers aim to optimize large-scale production, addressing cost-related queries such as "bulk suppliers of CAS 2025607-23-0". With its multifaceted utility, this compound exemplifies innovation at the intersection of organic synthesis and applied material science.

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